BENGHE Methodological & Application

Check Availability & Pricing

Protocol for preparing D-Lactose monohydrate
solutions for cell culture.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: D-Lactose monohydrate

Cat. No.: B1146271

Application Notes: D-Lactose Monohydrate in Cell
Culture

D-Lactose monohydrate, a disaccharide comprised of glucose and galactose, serves specific
roles in biological research, primarily in microbiology and specialized mammalian cell culture
applications. While not a conventional carbon source for most mammalian cells due to a lack of
endogenous lactase expression, its application is crucial in select fields.[1]

Applications in Microbiology:

e Carbon Source: D-Lactose monohydrate is a key ingredient in various microbial culture
media, serving as a primary carbon source for lactose-fermenting bacteria such as E. coli.[1]

[2]

» Selective Media: It is a critical component of selective and differential media, including
MacConkey agar and Luria-Bertani (LB) broth with lactose, aiding in the identification and
selection of bacterial strains based on their ability to metabolize lactose.[1]

Applications in Mammalian Cell Culture:

e Specialized Cell Types: In studies involving mammary epithelial cells, lactose metabolism
and synthesis are of interest. For instance, research has shown that glucose can induce
lactose synthesis in dairy cow mammary epithelial cells.[3]
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o Biochemical Assays: D-Lactose is utilized to identify and characterize galectins, a family of
beta-galactoside-binding proteins.[2]

o Osmolality Adjustment: It can be used to maintain the osmotic pressure of the cell culture
medium.[4]

Limitations in Mammalian Cell Culture:

Most mammalian cell lines do not efficiently metabolize lactose because they lack the enzyme
B-galactosidase (lactase).[1] For general cell culture, glucose, fructose, or galactose are the
preferred carbon sources.[1]

Quantitative Data Summary

The following tables summarize the key quantitative properties of D-Lactose monohydrate.

Table 1: Physicochemical Properties

Property Value

Molecular Formula C12H22011 - H20[1]

Molecular Weight 360.31 g/mol [1][5]

Appearance White to off-white crystalline powder[1][5]
pH (in aqueous solution) 4.0 - 7.5[1][6]

Table 2: Solubility Data

Solvent Solubility Temperature
Warm Water 0.1 g/mL Not Specified
Water 20 g/100 mL[7] 15°C

Ethanol Practically Insoluble[7] Not Specified

Sufficiently soluble for Karl
Methanol ] o Room Temperature
Fischer titration[8]
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Experimental Protocols

Protocol 1: Preparation of Sterile D-Lactose
Monohydrate Stock Solution

This protocol describes the preparation of a sterile D-Lactose monohydrate stock solution for
use in cell culture applications.

Materials:

o D-Lactose Monohydrate (Cell Culture Tested Grade)

» Nuclease-free, sterile distilled water or cell culture grade water
 Sterile bottles or tubes for storage

o Sterile 0.22 um syringe filter

o Sterile syringes

e Analytical balance

» Sterile magnetic stir bar and stir plate (optional)

e Laminar flow hood or biological safety cabinet

Procedure:

» Calculation: Determine the mass of D-Lactose monohydrate required to achieve the
desired concentration for your stock solution.

» Weighing: In a laminar flow hood, accurately weigh the calculated amount of D-Lactose
monohydrate powder.

 Dissolution:
o Transfer the powder to a sterile container.

o Add a portion of the sterile water to the container. To aid dissolution, use warm water.
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o Agitate the solution gently until the powder is completely dissolved. A sterile magnetic stir
bar can be used for this purpose.

o Add the remaining sterile water to reach the final desired volume.

« Sterilization:
o Draw the prepared lactose solution into a sterile syringe.
o Attach a sterile 0.22 pum syringe filter to the syringe.

o Filter-sterilize the solution into a final sterile storage container. It is crucial to use filter
sterilization as autoclaving can cause hydrolysis of lactose into glucose and galactose and
may lead to a browning reaction.[9]

e Storage:

o Label the sterile stock solution with the name of the reagent, concentration, and date of
preparation.

o Store the solution at 4°C in the dark to prevent degradation.[10]

Note on Autoclaving: Autoclaving lactose solutions is generally not recommended as it can lead
to the hydrolysis of the disaccharide into glucose and galactose.[9] Heat sterilization in the
presence of phosphate buffers under alkaline conditions can also result in a browning reaction.

[°]

Visualizations
Workflow for D-Lactose Monohydrate Solution
Preparation
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Caption: Workflow for preparing a sterile D-Lactose monohydrate solution.

Metabolic Pathway of Lactose
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for cell culture.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1146271#protocol-for-preparing-d-lactose-
monohydrate-solutions-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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